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Compound of Interest

Compound Name: 2-Fluoro-3-methylphenol

Cat. No.: B1315178

Essential Safety and Handling Guide for 2-Fluoro-3-
methylphenol

This guide provides critical safety, handling, and disposal protocols for 2-Fluoro-3-
methylphenol (CAS No. 77772-72-6), a key intermediate in pharmaceutical and agrochemical
synthesis.[1] Adherence to these procedures is essential for ensuring the safety of laboratory
personnel and minimizing environmental impact.

Chemical and Physical Properties:

Property Value

Molecular Formula C7H7FO

Molecular Weight 126.128 g/mol [1]

Appearance Colorless, transparent liquid[1]
Boiling Point 174.2 £ 20.0 °C at 760 mmHg[1]
Flash Point 67.4 £ 10.5 °C[1]

Density 1.2+ 0.1 g/lcm3[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

2-Fluoro-3-methylphenol is classified as a hazardous substance. It is toxic if swallowed or in
contact with skin, causes severe skin burns and eye damage, and is harmful to aquatic life with
long-lasting effects.[2][3] Therefore, stringent adherence to PPE guidelines is mandatory.

Recommended Personal Protective Equipment:

Protection Type Specification Rationale

_ Provides maximum protection
Chemical safety goggles and a
Eye and Face ) from splashes that can cause
face shield
severe eye damage.[4][5]

Double-gloving: Inner layer of o
o _ Nitrile gloves offer splash
nitrile gloves with an outer ] )
protection, while the outer
layer of neoprene or butyl )
o layer provides extended
Hand rubber gloves. For significant ) )
) ] ] chemical resistance.[4][5]
spill cleanup, Viton® or Silver )
_ Phenol can rapidly penetrate
Shield® gloves are o
nitrile gloves.[5][6]
recommended.

A fully buttoned, long-sleeved
Bod lab coat and a chemical- Protects against skin contact
ody . .
resistant apron (neoprene or from spills and splashes.[4]

butyl rubber).

A NIOSH/MSHA approved
respirator with an organic
vapor cartridge (e.g., A-P3 ] ] ]
) i ) ) ] Prevents inhalation of toxic
Respiratory filter) is required when working ]
vapors.
outside of a fume hood or P
when aerosolization is

possible.[7][8]

Operational Plan: Handling and Storage
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Engineering Controls:

» Ventilation: All handling of 2-Fluoro-3-methylphenol must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[4][5][10]

o Eyewash and Safety Shower: An operational eyewash station and safety shower must be
readily accessible in the immediate work area.[5][10]

Safe Handling Protocol:

o Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare a
designated work area within the fume hood and have a phenol first aid kit readily available.

[5]16]

» Dispensing: When transferring the liquid, use spark-proof tools and maintain a safe distance
to avoid splashes.[9]

e Heating: Avoid heating 2-Fluoro-3-methylphenol. If heating is necessary, it must be done in
a well-ventilated area, away from ignition sources, as it has a flash point of 67.4°C and can
form explosive mixtures with air upon intense heating.[1][2]

» Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling.[2][3] Decontaminate the work surface after completion of the task.

Storage:

» Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1]
[10]

o Keep containers tightly closed and store them upright to prevent leakage.[10]

o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid

Exposure Response:
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Exposure Route

First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.
[2][3] Rinse the affected area with copious
amounts of water for at least 15-20 minutes.[2]
[7] Treatment with polyethylene glycol (PEG 300
or 400) is highly recommended to
decontaminate the skin.[6][11] Seek immediate

medical attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.
[9][10] Remove contact lenses if present and
easy to do.[3] Seek immediate medical
attention.[2][9]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen.[8][10] Seek immediate
medical attention.
Do NOT induce vomiting.[9] Rinse the mouth
Ingestion with water.[9][10] Immediately call a poison

control center or seek medical attention.[2][3]

Spill Response:

Evacuate the area and remove all sources of ignition.[9]

Wearing appropriate PPE (including respiratory protection and chemical-resistant gloves),

contain the spill using an inert absorbent material (e.g., vermiculite, dry sand).

Disposal Plan

Collect the absorbed material into a suitable, closed container for disposal.[9][10]

Ventilate the area and wash the spill site after material pickup is complete.

All waste containing 2-Fluoro-3-methylphenol must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.sigmaaldrich.com/sds/sigald/c85700
https://bg.cpachem.com/msds?num=SB9610&dnl=sd_-_2-Methylphenol_%5BCAS_95-48-7%5D_%28SB9610%29_%28EU%29.pdf
https://www.sigmaaldrich.com/sds/sigald/c85700
https://www.petrochemistry.eu/wp-content/uploads/2020/06/DO_DONT_PHENOL_2020_EN.pdf
https://oehs.tulane.edu/sites/default/files/Revised%20FACT%20SHEET%20Phenol%206.30.2023.pdf
https://www.protocols.io/view/phenol-first-aid-and-personal-protective-equipment-rm7vzn728vx1/v1
https://www.sigmaaldrich.com/sds/sigald/c85700
https://bg.cpachem.com/msds?num=SB9610&dnl=sd_-_2-Methylphenol_%5BCAS_95-48-7%5D_%28SB9610%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/2-fluoro-3-methylphenol.htm
https://www.fishersci.com/store/msds?partNumber=AAB2560606&productDescription=5-FLUORO-2-METHYLPHENOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB9610&dnl=sd_-_2-Methylphenol_%5BCAS_95-48-7%5D_%28SB9610%29_%28EU%29.pdf
https://www.sigmaaldrich.com/sds/sigald/c85700
https://www.chemicalbook.com/msds/2-fluoro-3-methylphenol.htm
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_3_Fluoro_2_vinylphenol_A_Comprehensive_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2560606&productDescription=5-FLUORO-2-METHYLPHENOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-fluoro-3-methylphenol.htm
https://www.chemicalbook.com/msds/2-fluoro-3-methylphenol.htm
https://www.fishersci.com/store/msds?partNumber=AAB2560606&productDescription=5-FLUORO-2-METHYLPHENOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/sds/sigald/c85700
https://bg.cpachem.com/msds?num=SB9610&dnl=sd_-_2-Methylphenol_%5BCAS_95-48-7%5D_%28SB9610%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/2-fluoro-3-methylphenol.htm
https://www.chemicalbook.com/msds/2-fluoro-3-methylphenol.htm
https://www.fishersci.com/store/msds?partNumber=AAB2560606&productDescription=5-FLUORO-2-METHYLPHENOL+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1315178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Waste Collection: Collect all contaminated materials (including gloves, absorbent materials,
and empty containers) in a designated, properly labeled, and sealed hazardous waste
container.[8]

e Labeling: The container must be clearly labeled with "Hazardous Waste," the chemical name
"2-Fluoro-3-methylphenol," and the associated hazard symbols.[8]

» Disposal: Arrange for disposal through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[8][10] Do not dispose of this chemical down
the drain.[9]

Experimental Workflow Diagram
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Caption: Workflow for safely handling 2-Fluoro-3-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-3-
methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315178#personal-protective-equipment-for-
handling-2-fluoro-3-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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